Cas no 1354028-35-5 ((S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-butyramide)

(S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-butyramide structure
1354028-35-5 structure
Product Name:(S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-butyramide
CAS No:1354028-35-5
MF:C14H29N3O
MW:255.399563550949
CID:2159182
Update Time:2025-07-15

(S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-butyramide Chemical and Physical Properties

Names and Identifiers

    • (S)-2-amino-n-isopropyl-3-methyl-n-(1-methyl-pyrrolidin-2-ylmethyl)-butyramide
    • AM97272
    • (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methylpyrrolidin-2-ylmethyl)butyramide
    • (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-butyramide
    • Inchi: 1S/C14H29N3O/c1-10(2)13(15)14(18)17(11(3)4)9-12-7-6-8-16(12)5/h10-13H,6-9,15H2,1-5H3/t12?,13-/m0/s1
    • InChI Key: QZAGKHDAUDASEO-ABLWVSNPSA-N
    • SMILES: O=C([C@H](C(C)C)N)N(C(C)C)CC1CCCN1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 278
  • Topological Polar Surface Area: 49.6

(S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-butyramide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
082924-500mg
S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-butyramide
1354028-35-5
500mg
£694.00 2022-03-01
Chemenu
CM499245-1g
2-Amino-N-isopropyl-3-methyl-N-(((S)-1-methylpyrrolidin-2-yl)methyl)butanamide
1354028-35-5 97%
1g
$1378 2023-01-02

(S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-butyramide Related Literature

Additional information on (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-butyramide

Research Briefing on (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-butyramide (CAS: 1354028-35-5)

The compound (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-butyramide (CAS: 1354028-35-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique stereochemistry and functional groups, is being explored for its potential therapeutic applications, particularly in the realm of neurological disorders and cancer therapeutics. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its clinical potential.

One of the key areas of investigation has been the compound's role as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-butyramide exhibits high affinity for certain receptor subtypes, which could make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers have employed advanced techniques like X-ray crystallography and NMR spectroscopy to elucidate its binding interactions and conformational dynamics.

In addition to its neurological applications, recent findings have highlighted the compound's potential in oncology. Studies have demonstrated its ability to inhibit specific enzymatic pathways involved in tumor growth and metastasis. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-butyramide effectively targets the PI3K/AKT/mTOR pathway, a critical signaling cascade in many cancers. This discovery opens new avenues for the development of targeted cancer therapies with reduced side effects.

The synthesis of (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-butyramide has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, leveraging techniques such as asymmetric catalysis and green chemistry principles. These advancements not only enhance the scalability of production but also address environmental concerns associated with traditional synthetic methods.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further optimization. Ongoing studies are exploring structural modifications to enhance its drug-like properties while retaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-butyramide (CAS: 1354028-35-5) represents a versatile and promising molecule in the chemical biology and pharmaceutical landscape. Its dual potential in neurology and oncology, coupled with advancements in synthetic methodologies, positions it as a compound of significant interest for future research and drug development. Continued investigation into its mechanisms and optimization of its properties will be crucial for realizing its full therapeutic potential.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk